N-(2-fluorophenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(2-fluorophenyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H9FN2O4S/c13-9-5-1-2-6-10(9)14-20(18,19)12-8-4-3-7-11(12)15(16)17/h1-8,14H
• InChI Key: XYLHEMHJHAWSEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])F
• Molecular Formula: C12H9FN2O4S
• Molecular Weight: 296.28 g/mol

Description

N-(2-fluorophenyl)-2-nitrobenzenesulfonamide, commonly known as FNBS, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. FNBS is a sulfonamide derivative that has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

FNBS has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. FNBS has been shown to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and bone resorption. FNBS has also been studied for its potential use as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of FNBS involves the inhibition of carbonic anhydrase enzymes by binding to the active site of the enzyme. The binding of FNBS to carbonic anhydrase results in the inhibition of the enzyme's catalytic activity, which leads to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide.
Biochemical and Physiological Effects
FNBS has been shown to exhibit potent inhibitory activity against various carbonic anhydrase enzymes, including CA I, CA II, and CA IX. The inhibition of these enzymes by FNBS has been shown to have various biochemical and physiological effects, including the regulation of acid-base balance, respiration, and bone resorption. FNBS has also been shown to have potential applications in the treatment of certain cancers, as the inhibition of CA IX has been shown to reduce the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

FNBS has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. However, FNBS also has several limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of FNBS, including the development of more potent and selective inhibitors of carbonic anhydrase enzymes, the use of FNBS as a fluorescent probe for imaging applications, and the exploration of its potential applications in the treatment of certain cancers. Additionally, further studies are needed to understand the potential toxicity of FNBS and its effects on living organisms.